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Compound of Interest

Compound Name: SMD-3040 intermediate-2

Cat. No.: B15136348

Disclaimer: Specific safety data and disposal procedures for "SMD-3040 intermediate-2" are
not publicly available. The following guidance is based on established best practices for the
disposal of hazardous chemical waste and potent pharmaceutical compounds like PROTACS.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure full compliance with local, state, and federal

regulations.

The proper disposal of chemical intermediates such as SMD-3040 intermediate-2 is critical for
maintaining a safe laboratory environment and preventing environmental contamination. As a
precursor to a potent and selective SMARCA2 PROTAC degrader, this intermediate should be
handled as a hazardous compound.[1][2] Adherence to rigorous disposal protocols is essential
for all researchers, scientists, and drug development professionals.

Summary of Key Safety and Handling Data

Given the absence of a specific Safety Data Sheet (SDS) for SMD-3040 intermediate-2, the
following table summarizes general handling parameters for similar research compounds.
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Parameter Information Source
Chemical Name SMD-3040 Intermediate-2 Not Available
CAS Number Not Available Not Available

Potential for acute toxicity, skin ]
General Laboratory Chemical

Assumed Hazards and eye irritation. Handle as a o
Safety Guidelines[3][4]

hazardous substance.

Store in a cool, dry, and well- ]
General Laboratory Chemical

Storage ventilated area away from o
Safety Guidelines[5]

incompatible materials.

Strong acids, strong bases, ]
) ) o General Laboratory Chemical
Incompatible Materials strong oxidizing agents, and o
i Safety Guidelines
reducing agents.[6][7]

Safety goggles with side

) ) shields, chemical-resistant )
Personal Protective Equipment o General Laboratory Chemical
gloves (e.g., nitrile), lab coat, o
(PPE) ) o Safety Guidelines
and respiratory protection if

handling powders.[2]

Step-by-Step Disposal Procedures

The following procedures provide a framework for the safe disposal of SMD-3040
intermediate-2.

Waste Identification and Segregation

o Characterization: Treat all waste containing SMD-3040 intermediate-2, including pure
substance, solutions, and contaminated materials, as hazardous chemical waste.[3][8]

e Segregation: Do not mix waste containing this intermediate with other waste streams.[9]
Keep it separate from incompatible materials to prevent dangerous reactions.[6] For
example, store it separately from acidic, basic, or oxidizing waste.

Waste Collection and Containment
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e Solid Waste:

o Collect unused or waste powder in a clearly labeled, sealed, and chemically compatible
container.[1]

o Contaminated consumables such as gloves, pipette tips, and weighing papers should be
collected in a designated, lined container for solid hazardous waste.[2][7]

e Liquid Waste:

o Collect solutions containing SMD-3040 intermediate-2 in a dedicated, sealed, and leak-
proof container.[1][7]

o Do not fill containers beyond 90% capacity to allow for expansion and prevent spills.[6]
o "Empty" Containers:

o Containers that held the pure intermediate should be treated as hazardous waste unless
triple-rinsed with a suitable solvent.[8] The rinsate must be collected as hazardous liquid
waste.[8]

Labeling

» All waste containers must be clearly labeled with the words "Hazardous Waste."[9]

e The label should include:

[e]

The full chemical name: "SMD-3040 intermediate-2" (or a more specific name if known).

o

The approximate concentration and quantity of the waste.

[¢]

The date of waste generation.[9]

[¢]

The name of the principal investigator and the laboratory location.[9]

[e]

Appropriate hazard pictograms (e.g., irritant, toxic).[9]

Storage of Waste
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» Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within
the laboratory.[3][6]

» The storage area should be away from drains, heat sources, and high-traffic areas.[4]

e Ensure all waste containers are kept closed except when adding waste.[3][8]

Spill Management

 In the event of a spill, immediately alert personnel in the area.

 For liquid spills, use a chemical absorbent material (e.g., vermiculite or sand) to contain the
spill.[1]

o For solid spills, carefully sweep the material to avoid generating dust.[1]
e Collect all cleanup materials in a sealed container and label it as hazardous waste.[1]

o Decontaminate the spill area with an appropriate solvent, and collect the cleaning materials
as hazardous waste.[1]

Final Disposal

» Never dispose of SMD-3040 intermediate-2 down the drain or in the regular trash.[1][2][4]

» Arrange for the collection of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.[3][8]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of SMD-3040
intermediate-2.
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Caption: A flowchart outlining the key steps for the safe disposal of SMD-3040 intermediate-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of SMD-
3040 Intermediate-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136348#smd-3040-intermediate-2-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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